Cas no 54932-68-2 (Ethyl 2-[cyano(hydroxy)methyl]benzoate)

• Product Name: Ethyl 2-[cyano(hydroxy)methyl]benzoate
• CAS No: 54932-68-2
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 2670679
• Update Time: 2023-08-06

Ethyl 2-[cyano(hydroxy)methyl]benzoate Chemical and Physical Properties

Names and Identifiers

• 2-(Cyanohydroxymethyl)benzoic acid ethyl ester
• ethyl 2-[cyano(hydroxy)methyl]benzoate
• Benzoic acid, 2-(cyanohydroxymethyl)-, ethyl ester
• NNVDPAPNLPPCAS-UHFFFAOYSA-N
• Ethyl 2-[cyano(hydroxy)methyl]benzoate #
• Ethyl 2-[cyano(hydroxy)methyl]benzoate

• Inchi： 1S/C11H11NO3/c1-2-15-11(14)9-6-4-3-5-8(9)10(13)7-12/h3-6,10,13H,2H2,1H3
• InChI Key： NNVDPAPNLPPCAS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC=CC=1C(C#N)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 268
• Topological Polar Surface Area: 70.3